Cas no 954230-35-4 (3-(3-bromophenyl)-5-methylisoxazole-4-carboxylic acid)

• Product Name: 3-(3-bromophenyl)-5-methylisoxazole-4-carboxylic acid
• CAS No: 954230-35-4
• MDL: MFCD07376117
• CID: 4667255
• Update Time: 2025-10-28

3-(3-bromophenyl)-5-methylisoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-5-methylisoxazole-4-carboxylic acid
• 3-(3-bromophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• 3-(3-bromophenyl)-5-methyl-4-isoxazolecarboxylic acid

• MDL： MFCD07376117

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(3-bromophenyl)-5-methylisoxazole-4-carboxylic acid

Exploring the Versatile Applications of 3-(3-Bromophenyl)-5-Methylisoxazole-4-Carboxylic Acid (CAS No. 954230-35-4)

3-(3-Bromophenyl)-5-methylisoxazole-4-carboxylic acid (CAS No. 954230-35-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated isoxazole derivative serves as a crucial intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents and crop protection chemicals. The presence of both the isoxazole ring and carboxylic acid functional group makes this compound particularly valuable for medicinal chemistry applications.

The molecular structure of 3-(3-bromophenyl)-5-methylisoxazole-4-carboxylic acid features a unique combination of aromatic and heterocyclic components. The bromine substituent at the 3-position of the phenyl ring enhances the compound's reactivity in various coupling reactions, while the methyl group on the isoxazole ring contributes to its stability. These structural characteristics make it an excellent building block for creating more complex molecules with potential biological activities.

In pharmaceutical research, this compound has shown promise as a precursor for developing anti-inflammatory agents and enzyme inhibitors. Recent studies have explored its potential in targeting specific protein-protein interactions involved in chronic diseases. The isoxazole-carboxylic acid moiety is particularly interesting to medicinal chemists as it can mimic certain natural pharmacophores while offering improved metabolic stability.

The agrochemical industry has also shown growing interest in 3-(3-bromophenyl)-5-methylisoxazole derivatives for developing new generation pesticides with improved environmental profiles. Researchers are investigating these compounds as potential leads for creating biodegradable crop protection agents that target specific pests while minimizing ecological impact. This aligns with current industry trends toward sustainable agriculture solutions.

Synthetic accessibility is another advantage of 3-(3-bromophenyl)-5-methylisoxazole-4-carboxylic acid. The compound can be prepared through relatively straightforward organic transformations, making it cost-effective for large-scale production. Typical synthetic routes involve the condensation of appropriate β-diketones with hydroxylamine, followed by selective bromination and oxidation steps to introduce the carboxylic acid functionality.

From a commercial perspective, the demand for specialty isoxazole derivatives like this compound has been steadily increasing. Pharmaceutical companies and contract research organizations frequently seek high-purity samples of CAS 954230-35-4 for drug discovery programs. The global market for such fine chemicals is projected to grow significantly, driven by expanding research in targeted therapies and precision agriculture.

Quality control is paramount when working with 3-(3-bromophenyl)-5-methylisoxazole-4-carboxylic acid. Reputable suppliers typically provide comprehensive analytical data including HPLC purity profiles, NMR spectra, and mass spectrometry confirmation. Proper storage conditions (typically cool and dry environments) are essential to maintain the compound's stability over extended periods.

Recent advancements in synthetic methodology have opened new possibilities for modifying the core structure of 3-(3-bromophenyl)-5-methylisoxazole-4-carboxylic acid. Researchers are exploring various derivatization strategies at the carboxylic acid position, including amide formation and esterification, to create diverse molecular libraries for biological screening. These efforts contribute to the growing field of fragment-based drug discovery.

Environmental and safety considerations are important when handling this compound. While not classified as highly hazardous, standard laboratory precautions should be observed. The brominated aromatic system suggests potential persistence in the environment, warranting proper disposal methods in accordance with local regulations. These aspects are particularly relevant given increasing regulatory scrutiny on chemical substances worldwide.

The scientific literature contains numerous references to 3-bromophenyl isoxazole derivatives and their applications. Recent patent filings indicate growing intellectual property activity surrounding related structures, particularly in therapeutic areas such as metabolic disorders and neurological conditions. This highlights the compound's importance as a valuable scaffold in modern drug discovery efforts.

Looking forward, 3-(3-bromophenyl)-5-methylisoxazole-4-carboxylic acid is poised to maintain its relevance in chemical research. Its structural features align well with current trends in small molecule drug development and green chemistry initiatives. As synthetic techniques continue to advance and biological screening becomes more sophisticated, this versatile building block will likely find even broader applications across multiple scientific disciplines.